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Compound of Interest

Compound Name: 4-Acetamidophenylglyoxal hydrate

Cat. No.: B578847 Get Quote

For Immediate Release – This technical guide provides an in-depth analysis of the molecular

characteristics of 4-Acetamidophenylglyoxal hydrate, a compound of interest in

contemporary chemical and pharmaceutical research. The focus of this paper is to establish a

foundational understanding of its molecular weight through precise calculations based on its

chemical formula and the standard atomic weights of its constituent elements.

Molecular Structure and Formula
4-Acetamidophenylglyoxal hydrate is identified by the chemical formula C₁₀H₁₁NO₄.[1] This

formula indicates that the compound is a hydrate, incorporating a molecule of water within its

structure. The anhydrous part of the molecule, 4-Acetamidophenylglyoxal, has the formula

C₁₀H₉NO₃. The inclusion of a water molecule is critical for determining the compound's overall

molecular weight and influences its physicochemical properties, such as solubility and crystal

structure.

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 4-Acetamidophenylglyoxal hydrate is detailed below, utilizing the

standard atomic weights for Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O).
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Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 10 12.011 120.11

Hydrogen H 11 1.008[2][3][4] 11.088

Nitrogen N 1 14.007[5][6][7] 14.007

Oxygen O 4
15.999[8][9][10]

[11]
63.996

Total 209.201

Based on this, the molecular weight of 4-Acetamidophenylglyoxal hydrate is approximately

209.20 g/mol .[1]

Further Research and Context
While this guide establishes the molecular weight of 4-Acetamidophenylglyoxal hydrate, the

broader scope of research for professionals in drug development and chemical sciences

requires contextual information regarding its use in experimental settings. To fulfill the request

for detailed experimental protocols and signaling pathway diagrams, further specifics on the

compound's application are necessary.

For instance, if 4-Acetamidophenylglyoxal hydrate is utilized as an inhibitor in a specific

enzymatic pathway, the following visualizations and experimental details would be pertinent:

1. Experimental Workflow Diagram: A diagram illustrating the steps from compound preparation

to data analysis in an enzyme inhibition assay.
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Fig. 1: Generalized workflow for an enzyme inhibition assay.
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2. Signaling Pathway Diagram: A hypothetical pathway where 4-Acetamidophenylglyoxal
hydrate acts as an inhibitor.
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Fig. 2: Hypothetical inhibition of Kinase X by the compound.

To provide a comprehensive technical whitepaper, researchers and professionals are

encouraged to supply the specific biological or chemical context in which 4-
Acetamidophenylglyoxal hydrate is being investigated. With this information, detailed

experimental methodologies and relevant pathway diagrams can be accurately generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b578847?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

